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8-Bromocaffeine is a derivative of caffeine where a bromine atom replaces the hydrogen at the 8-position of

the xanthine core. This modification makes it a versatile precursor for further chemical transformations via

cross-coupling reactions and a useful reagent in organic synthesis [1] [2].

Key Properties:

Appearance: White, odorless solid [1].

Melting Point: 206 °C [1].
Molecular Weight: 273.090 g·mol⁻¹ [1].

CAS Number: Not fully established in searched results.
Solubility: Soluble in polar organic solvents like DMF and ethanol; low solubility in water [2].

The chemical structure of 8-Bromocaffeine is as follows [3]:

Scaled-Up Synthesis of 8-Bromocaffeine

This protocol is adapted from published procedures for direct bromination of caffeine [1] [2], with

optimizations for scalability and safety.

Materials and Equipment

Reactants: Anhydrous Caffeine, Sodium Bromide (NaBr)
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Reagents & Solvents: 48% Hydrobromic Acid (HBr), 30% Hydrogen Peroxide (H₂O₂), Glacial Acetic

Acid, Sodium Acetate (NaOAc), Ethanol (for recrystallization)
Equipment: 1 L Three-neck round-bottom flask, Mechanical stirrer, Addition funnel, Thermometer,

Heating mantle, Ice-water bath, pH paper, Buchner funnel, Vacuum pump

Experimental Procedure

Reaction Setup: In a 1 L three-neck flask equipped with a mechanical stirrer, addition funnel, and
thermometer, suspend 30 g (0.154 mol) of anhydrous caffeine in 300 mL of glacial acetic acid. Stir

and cool the mixture in an ice-water bath to 0-5°C.
Bromination: Slowly add 48 mL (0.424 mol) of 48% aqueous HBr to the suspension via the addition

funnel, maintaining the temperature below 10°C.
Oxidant Addition: After HBr addition, slowly add 38 mL (0.370 mol) of 30% aqueous H₂O₂ dropwise.

Control the addition rate as the reaction is exothermic.
Heating and Completion: After H₂O₂ addition, remove the ice bath and heat the reaction mixture to

40°C with stirring for 4-6 hours. Monitor the reaction by TLC until caffeine is consumed.
Quenching and Neutralization: Cool the reaction to room temperature, then carefully pour it into 1 L

of ice-cold water with vigorous stirring. Neutralize the mixture to pH ~7 with a saturated sodium
acetate solution.

Isolation and Purification: Collect the precipitated crude product by vacuum filtration. Wash the
solid with cold water and dry it under vacuum.

Recrystallization: Dissolve the crude solid in a minimal volume of hot ethanol, filter hot, and allow to
cool slowly for crystal formation. Recover the pure white crystals by filtration.

Synthesis Workflow

The synthesis, workup, and purification process is summarized in the flowchart below.
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Reaction Setup:
Caffeine in Acetic Acid

Cool to 0-5°C

Bromination:
Add HBr slowly

(Maintain T < 10°C)

Oxidation:
Add H₂O₂ dropwise

(Exothermic)

Heating & Stirring:
Heat to 40°C for 4-6 hrs

(Monitor by TLC)

Workup:
Pour into Ice Water
Neutralize to pH 7

Isolation:
Vacuum Filtration

Wash with Cold Water

Purification:
Recrystallize from

Hot Ethanol

Pure
8-Bromocaffeine
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Characterization and Analytical Data

After recrystallization, you can expect the following results and characteristics.

Table 1: Typical Yields and Physical Properties

Parameter Result (Lab Scale) Result (Pilot Scale)

Isolated Yield ~85% To be determined

Melting Point 206 °C 206 °C

Purity (HPLC) >98% >98%

Table 2: Spectroscopic Characteristics

Method Key Characteristic Features

¹H NMR Loss of the singlet corresponding to H-8 of caffeine; appearance of characteristic methyl

group singlets.

¹³C
NMR

Characteristic signal for the C-8 carbon, shifted due to bromine substitution.

FT-IR C=O stretching vibrations (~1700 cm⁻¹, multiple bands); C-Br stretch (~600 cm⁻¹).

LC-MS m/z [M+H]⁺ = 273.0/275.0 (characteristic 1:1 isotope pattern for Br).

Safety and Operational Notes

Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate
chemical-resistant gloves.
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Ventilation: Perform all reactions in a well-ventilated fume hood to avoid exposure to corrosive and

irritating vapors (HBr, acetic acid).
Reactivity: Exercise extreme caution when handling concentrated HBr and H₂O₂. The reaction is

exothermic. Control the addition rates and temperature to prevent runaway reactions.
Waste Disposal: Neutralize all aqueous waste streams and dispose of according to local regulations

for halogenated organic waste.

Application in Organic Synthesis

8-Bromocaffeine is a valuable reagent in synthesis. A key application is the dehydration of aldoximes to

nitriles [4].

Protocol for Nitrile Synthesis:

In a round-bottom flask, combine the aldoxime (1.0 equiv), 8-bromocaffeine (0.55 equiv), and DBU
(1,8-diazabicyclo[5.4.0]undec-7-ene, 2.2 equiv) in dry DMF.

Heat the mixture to 120°C under an inert atmosphere with stirring for 2-4 hours (or under microwave
irradiation for shorter times).

Upon completion, cool the mixture and dilute with ethyl acetate. Wash with water and brine, then
concentrate under reduced pressure.

Purify the crude product by flash column chromatography.

This method works for aliphatic, aromatic, and heteroaromatic aldoximes, providing nitriles in good to

excellent yields [4].

Troubleshooting Guide

Table 3: Common Issues and Solutions

Problem Possible Cause Solution

Low Yield Incomplete reaction;
inefficient bromine

generation.

Ensure H₂O₂ is fresh. Confirm reaction is heated
for sufficient time.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-0031-129036
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-0031-129036
https://www.smolecule.com/products/s572041?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Problem Possible Cause Solution

Poor Purity Incomplete precipitation or
washing.

Ensure effective neutralization during workup. Use
hot filtration during recrystallization to remove

insoluble impurities.

Product
Decomposition

Excessive heating during

reaction or recrystallization.

Do not exceed 40°C during synthesis. Use a

minimal volume of hot (not boiling) ethanol for
recrystallization.

Conclusion

This protocol provides a reliable and scalable method for synthesizing 8-bromocaffeine in high yield and

purity. Its role as a key synthetic intermediate, particularly in facilitating the conversion of aldoximes to

nitriles, makes it a valuable compound for medicinal chemistry and drug development research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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